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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557

An in-depth look at Butyl Oleate, a versatile ester, reveals its significant potential in advanced
lubricant formulations.[1][2] Derived from the esterification of butanol and oleic acid, this
compound is gaining traction in various industrial and automotive applications due to its
favorable lubricating properties, biodegradability, and excellent solvency.[3][4][5] This document
provides detailed application notes and protocols for researchers, scientists, and formulation
professionals working with Butyl Oleate.

Application Notes

Butyl Oleate serves as a high-performance lubricant base oil and a valuable additive in
lubricant formulations. Its inherent properties make it suitable for a range of applications, from
metalworking fluids to engine oils.

Key Performance Characteristics:

o Excellent Lubricity: The long, unsaturated fatty acid chain of oleic acid provides a strong
lubricating film, reducing friction and wear between moving parts. This makes Butyl Oleate
an effective boundary lubricant.

o Good Solvency: Butyl Oleate exhibits excellent solvency, allowing it to be easily blended
with a wide range of oils, additives, and surfactants. This property is particularly beneficial in
formulating complex lubricant packages.
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» Biodegradability: As a bio-based ester, Butyl Oleate is readily biodegradable, offering a
more environmentally friendly alternative to traditional mineral oil-based lubricants.

o Thermal and Oxidative Stability: While synthetic esters generally offer good stability, the
performance of Butyl Oleate can be enhanced with appropriate antioxidant additives to
meet the demands of high-temperature applications.

o Low-Temperature Fluidity: Butyl Oleate generally possesses good low-temperature
properties, ensuring effective lubrication during cold starts.

Primary Applications in Lubricant Formulations:

Metalworking Fluids: In cutting, grinding, and forming operations, Butyl Oleate acts as a
lubricity and anti-wear additive, helping to improve tool life and surface finish. Its solvency
also aids in maintaining the cleanliness of the machining environment.

 Industrial Gear and Bearing Oils: Formulations containing Butyl Oleate can provide
enhanced protection against wear and micropitting in enclosed gear systems and bearings.

o Automotive Engine Oils: As a base oil component or additive, Butyl Oleate can contribute to
improved fuel economy and reduced emissions by lowering friction.

» Hydraulic Fluids: Its good lubricity and biodegradability make it a suitable component for
hydraulic fluids used in environmentally sensitive areas.

Quantitative Data Presentation

The following tables summarize the typical physicochemical and tribological properties of Butyl
Oleate, with comparative data for other common lubricant base oils. It is important to note that
the data for Butyl Oleate is compiled from various sources and may not have been generated
under identical test conditions. The data for related oleate esters is provided as a proxy for
tribological performance.

Table 1: Typical Physicochemical Properties of Butyl Oleate and Other Base Oils
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Mineral Oil (ISO VG PAO
Property Butyl Oleate .
46) (Polyalphaolefin)
Kinematic Viscosity @
45-19 46.0 46.0
40°C (cSt)
Kinematic Viscosity @
~8.0 6.8 7.8
100°C (cSt)
Viscosity Index >180 100 135
Flash Point (°C) >150 220 240
Pour Point (°C) -10to -26.5 -15 -54
Density @ 20°C
~0.87 ~0.87 ~0.84

(g/cm?)

Table 2: Comparative Tribological Performance Data (Four-Ball Wear Test - ASTM D4172)

Wear Scar Diameter (WSD)

Coefficient of Friction

Lubricant

(mm) (COF)
Neopentylglycol Dioleate

pentyigly 0.451 0.069

(Proxy for Butyl Oleate)
Pentaerythritol Tetraoleate

0.470 0.065
(Proxy for Butyl Oleate)
Mineral Oil (ISO VG 46) 0.60 0.12
2-Butoxyethyl Oleate 0.45 0.08

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the

performance of lubricant formulations containing Butyl Oleate.

Four-Ball Wear Test (ASTM D4172)

This test method is used to determine the wear-preventive characteristics of a lubricating fluid.
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Apparatus:

e Four-Ball Wear Test Machine

o Steel balls (12.7 mm diameter, AlSI E-52100 steel)

o Microscope for measuring wear scar diameter

Procedure:

o Three steel balls are clamped together in a test cup.

e The lubricant sample (containing Butyl Oleate) is poured into the cup to cover the balls.

o Afourth steel ball is placed in a chuck and brought into contact with the three stationary
balls.

» A specified load is applied (e.g., 392 N).

e The top ball is rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60
minutes) at a controlled temperature (e.g., 75°C).

o After the test, the three stationary balls are cleaned, and the average diameter of the wear
scars is measured using a microscope.

Determination of Kinematic Viscosity (ASTM D445) and
Viscosity Index (ASTM D2270)

Apparatus:

o Calibrated glass capillary viscometer
o Constant temperature bath
Procedure:

e The lubricant sample is introduced into the viscometer.
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The viscometer is placed in a constant temperature bath at 40°C until the sample reaches
thermal equilibrium.

The time taken for the oil to flow between two marked points on the viscometer is measured.

The kinematic viscosity at 40°C is calculated by multiplying the flow time by the viscometer
calibration constant.

Steps 2-4 are repeated at 100°C.

The Viscosity Index (VI) is calculated from the kinematic viscosities at 40°C and 100°C using
the formula and tables provided in the ASTM D2270 standard.

Flash Point Determination by Cleveland Open Cup
(ASTM D92)

This test determines the lowest temperature at which the lubricant vapor will ignite.

Apparatus:

Cleveland Open Cup apparatus

Thermometer

Test flame applicator

Procedure:

The test cup is filled with the lubricant sample to a specified level.
The sample is heated at a controlled rate.
A small test flame is passed across the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes
the vapors above the liquid surface to ignite.

Pour Point Determination (ASTM D97)
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This test determines the lowest temperature at which the lubricant will flow.
Apparatus:

o Testjar

e Thermometer

e Cooling bath

Procedure:

e The lubricant sample is heated and then cooled at a specified rate in a test jar.

e The jar is removed from the cooling bath at 3°C intervals and tilted to observe for any
movement of the oil.

e The pour point is the lowest temperature at which the oil is observed to flow.
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Caption: Workflow for Lubricant Formulation and Testing.
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Caption: Key Properties and Applications of Butyl Oleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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